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Compound of Interest

Compound Name: ER-851

Cat. No.: B15579985 Get Quote

To ensure the safety of researchers, scientists, and drug development professionals when

handling ER-851, it is imperative to adhere to strict safety protocols and utilize the appropriate

Personal Protective Equipment (PPE). The following guidelines provide essential, immediate

safety and logistical information, including operational and disposal plans, based on the

chemical composition and potential hazards associated with ER-851.

Understanding the Hazards of ER-851
ER-851 is a chemical formulation that presents several potential hazards requiring stringent

safety measures. The primary routes of exposure are inhalation of vapors or mist, and eye or

skin contact.[1]

Key Hazards:

Eye Irritation: Direct contact can cause irritation.

Skin Irritation: Prolonged or repeated exposure may lead to skin irritation.[1]

Inhalation: Can cause irritation of the upper respiratory system and may lead to nervous

system depression.[1] Extreme overexposure could result in unconsciousness or be fatal.[1]

Flammability: The propellant is flammable, and containers may explode if exposed to

extreme heat.
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Symptoms of overexposure include headache, dizziness, nausea, loss of coordination,

redness, and an itching or burning sensation of the skin and eyes.[1]

Personal Protective Equipment (PPE) Protocol
A multi-level PPE approach is recommended, tailored to the specific handling procedure. The

appropriate level of PPE is determined by the concentration of airborne substances and the

potential for skin contact.

Recommended PPE for Handling ER-851
PPE Component Specification Purpose

Respiratory Protection

NIOSH/MSHA approved

organic vapor/particulate

respirator.

To be used if ventilation is

inadequate to control personal

exposure below applicable

limits.[1]

Eye Protection
Safety goggles or glasses with

side-shields.

To protect against vapor, spray

mist, and splashes.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Rubber gloves).

To prevent skin contact during

handling.[2]

Body Protection
Laboratory coat or impervious

clothing.

To protect skin and clothing

from contamination.

Operational and Disposal Plans
A clear, step-by-step plan for the handling and disposal of ER-851 is critical to minimize risk.

Experimental Workflow for Handling ER-851
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Preparation

Handling

Post-Handling & Cleanup

Disposal

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate PPE

Dispense ER-851 in a fume hood

Avoid breathing vapors and contact with skin/eyes

Wash hands thoroughly after use

Decontaminate work surfaces

Collect waste in a labeled, sealed container

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the safe handling and disposal of ER-851.
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Disposal Plan
Contaminated materials and unused ER-851 must be treated as hazardous waste.

Collection: Collect all waste, including empty containers and contaminated absorbents, in

designated, properly labeled, and sealed containers.

Storage: Store waste containers in a cool, dry, well-ventilated area away from incompatible

materials and sources of ignition.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of ER-851 down the drain or

in general trash.

Emergency Procedures
In the event of an accidental exposure or spill, immediate action is necessary.

Exposure Route First Aid Measures

Eyes

Immediately flush eyes with large amounts of

water for at least 15 minutes. Seek medical

attention.[1]

Skin

Wash the affected area thoroughly with soap

and water. Remove contaminated clothing and

launder it before reuse.[1]

Inhalation

If affected, move to an area with fresh air.

Restore breathing if necessary. Keep warm and

quiet.[1]

Ingestion
Do not induce vomiting. Seek immediate

medical attention.[1]

For spills, use appropriate safety equipment and prevent further leakage if it is safe to do so.

Absorb the spill with an inert material and collect it in an approved container for disposal.[2]

Ensure the area is well-ventilated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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